Mn(ii)–hemoporfin-based metal–organic frameworks as a theranostic nanoplatform for MRI-guided sonodynamic therapy†

Biomaterials Science Pub Date: 2023-10-21 DOI: 10.1039/D3BM01316B

Abstract

Imaging-guided therapy holds great potential for enhancing therapeutic performance in a personalized way. However, it is still challenging to develop appropriate multifunctional materials to overcome the limitations of current all-in-one theranostic agents. In this study, we developed a one-for-all theranostic nanoplatform called Mn(II)–hemoporfin MOFs, designed specifically for MRI-guided sonodynamic tumor therapy. The formation of MOF structures not only improves imaging but also enhances therapeutic effects through collective actions. Furthermore, by modifying polyethylene glycol (PEG), Mn(II)–hemoporfin–PEG was able to enhance permeability and retention effects, ensuring long circulation in the blood and accumulation in the tumor. MRI enhancement provided by Mn(II)–hemoporfin–PEG remained localized at the tumor site, with Mn(II)–hemoporfin–PEG demonstrating 88.6% efficacy in sonodynamic therapy testing in vivo. Mn(II)–hemoporfin–PEG exhibits excellent longitudinal relaxation, MRI effects, and sonodynamic performance, making it a promising alternative for clinical cancer treatment.

Graphical abstract: Mn(ii)–hemoporfin-based metal–organic frameworks as a theranostic nanoplatform for MRI-guided sonodynamic therapy
Mn(ii)–hemoporfin-based metal–organic frameworks as a theranostic nanoplatform for MRI-guided sonodynamic therapy†
Recommended Literature
Biomaterials Science
Journal Name：Biomaterials Science
Research Products